Cas no 932740-71-1 (Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate)

• Product Name: Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate
• CAS No: 932740-71-1
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• MDL: MFCD09952347
• CID: 4720330
• PubChem ID: 86767870
• Update Time: 2025-05-25

Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate
• (3-Aminomethyl-phenyl)-acetic acid tert-butyl ester oxalate
• NE63477
• AK688845
• (3-Aminomethyl-phenyl)-acetic acid tert-butyl ester oxalate, AldrichCPR
• tert-butyl 2-[3-(aminomethyl)phenyl]acetate;oxalic acid
• SB40029
• 932740-71-1
• CS-0154837
• tert-butyl2-(3-(aminomethyl)phenyl)acetateoxalate
• OXALIC ACID; TERT-BUTYL 2-[3-(AMINOMETHYL)PHENYL]ACETATE
• C77193
• DS-20218
• MFCD09952347
• AKOS032953596
• Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate

• MDL： MFCD09952347
• Inchi： 1S/C13H19NO2.C2H2O4/c1-13(2,3)16-12(15)8-10-5-4-6-11(7-10)9-14;3-1(4)2(5)6/h4-7H,8-9,14H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： JBLRVYSXYBEIIH-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=C(CN)C=1)=O)C(C)(C)C.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate

Recent Advances in the Study of Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate (CAS: 932740-71-1)

The compound Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate (CAS: 932740-71-1) has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. The information presented here is based on a thorough review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the role of Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring an aminomethylphenyl group and a tert-butyl ester, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties.

One of the most notable advancements in the study of this compound is its application in the development of targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate could be engineered to enhance the bioavailability and stability of therapeutic agents. This finding opens new avenues for the design of more effective and safer drugs.

In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic routes for Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate. A team of chemists reported a novel, high-yield synthesis method in Organic Process Research & Development, which significantly reduces the production costs and environmental impact compared to traditional methods. This advancement is expected to facilitate the large-scale production of the compound for industrial applications.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and potential side effects. Ongoing studies are investigating its pharmacokinetics and toxicology profiles to ensure its safety and efficacy in clinical settings. Preliminary results from in vitro and in vivo models suggest that the compound has a favorable safety profile, but further research is needed to confirm these findings.

In conclusion, Tert-butyl 2-(3-(aminomethyl)phenyl)acetate oxalate (CAS: 932740-71-1) represents a promising candidate for various pharmaceutical applications. Its versatility as a synthetic intermediate and its potential therapeutic benefits make it a valuable subject of ongoing research. Future studies should focus on elucidating its biological mechanisms and exploring its utility in novel drug formulations. This briefing underscores the importance of continued investment in research and development to unlock the full potential of this compound.